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Compound of Interest

Compound Name: Procion red MX 8B

Cat. No.: B116563

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
Procion Red MX-8B, a reactive azo dye, in a laboratory setting. Adherence to these guidelines
is crucial to ensure a safe working environment and minimize potential health risks.

Hazard Identification and Classification

Procion Red MX-8B is classified as a hazardous substance. The primary routes of exposure
are inhalation of dust particles, skin contact, and eye contact. While considered to have low
acute oral toxicity, it is an irritant and a potential sensitizer.

Potential Health Effects:

o Eye Contact: Causes irritation. Direct contact can result in redness, itching, or a burning
sensation.

o Skin Contact: May cause skin irritation, and prolonged or repeated contact can lead to
allergic skin reactions.[1] It is not likely to be absorbed through the skin in significant
amounts.

 Inhalation: Inhalation of dust may cause respiratory tract irritation.[1][2] Repeated or
prolonged exposure to high concentrations of dust from some reactive dyes, including
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Procion types, has been associated with respiratory sensitization, leading to symptoms such

as coughing, chest tightness, and asthmatic wheezing in sensitized individuals.[3]

 Ingestion: May be harmful if swallowed.[1] However, the acute oral LD50 in rats is greater

than 5 g/kg, indicating low acute toxicity via ingestion.

Quantitative Toxicological and Physical Data

The following tables summarize the key quantitative data available for Procion Red MX-8B and

related Procion MX dyes.

Toxicological Data

Parameter

Value

Acute Oral LD50 (Rat)

> 2000 mg/kg[2][3]

Skin Irritation

Non-irritant to slightly irritating[3]

Eye Irritation

Irritant[1][3]

Physical and Chemical Properties

Property

Value

Appearance

Red odorless powder[4]

Solubility in Water

50 g/L

Boiling Point

Not applicable

Vapor Pressure

No data available

Specific Gravity

About 1.6

Stability

Stable under normal conditions[2]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimize exposure risk.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

Eye Protection: Chemical safety goggles with side shields are mandatory.[1][5]

e Hand Protection: Wear suitable disposable gloves (e.g., nitrile) to prevent skin contact and
staining.[3][5][6]

o Body Protection: A lab coat, apron, or coveralls should be worn to prevent contamination of

personal clothing.[7]

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities
that may generate dust, a suitable mask with a particle filter or a NIOSH-approved respirator
should be used.[3][5]

Engineering Controls

o Ventilation: Work in a well-ventilated area. Use local exhaust ventilation to keep airborne
dust concentrations to a minimum.[1][2]

General Hygiene Practices

¢ Avoid contact with skin, eyes, and clothing.[7]
e Do not eat, drink, or smoke in the laboratory.[1][6][7]

» Wash hands thoroughly with soap and water after handling the dye, before breaks, and at
the end of the workday.[2][7]

» Immediately remove and launder any contaminated clothing.[1][7]

Storage

» Store in a cool, dry, and well-ventilated place.[2]

» Keep containers tightly closed when not in use.[2][3]
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» Store away from incompatible materials such as strong oxidizing agents.[2]

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling Procion Red MX-8B in

a laboratory setting.
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Caption: Safe handling workflow for Procion Red MX-8B.
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Emergency Procedures and First Aid

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. If irritation persists, seek medical
attention.[1][2]

Skin Contact

Remove contaminated clothing. Wash affected
area thoroughly with soap and plenty of water. If
skin irritation or an allergic reaction occurs, seek

medical advice.[1][2]

Move the victim to fresh air. If respiratory

Inhalation symptoms such as coughing or difficulty
breathing develop, consult a physician.[2][3]
Rinse mouth thoroughly with water. Give one or
two glasses of water to drink. Do NOT induce

Ingestion vomiting. If gastrointestinal symptoms develop,

seek medical attention. Never give anything by

mouth to an unconscious person.[2][3]

Accidental Release Measures

o Small Spills: Wear appropriate PPE. Sweep up the powder, avoiding dust generation. The

material can be mixed with a moist absorbent and shoveled into a suitable waste container.

Clean the spill area with soap and water.[3]

o Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Wear full

protective equipment, including respiratory protection. Follow the same cleanup procedure

as for small spills.
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Emergency Response Decision Pathway

The following flowchart outlines the decision-making process in the event of an emergency
involving Procion Red MX-8B.

Emergency Event
(Spill or Exposure)
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Follow Spill Cleanup Protocol:
- Wear PPE
- Sweep/absorb
- Decontaminate area

Large or unmanageable spill Skin Contact Eye Contact Inhalation
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Caption: Emergency response flowchart for Procion Red MX-8B.
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Fire and Explosion Hazard Data

o Flammability: Procion Red MX-8B is not flammable under normal conditions. However, as a
fine powder, it may form explosive dust clouds in the air.[4]

o Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical extinguishers.

[3]

o Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective clothing.[2][3]

e Hazardous Combustion Products: Combustion may produce carbon oxides, nitrogen oxides,
sulfur oxides, and halogen acids.

Disposal Considerations

Discarded Procion Red MX-8B is not classified as a hazardous waste under RCRA, 40 CFR
261. However, disposal should be in accordance with all applicable federal, state, and local
regulations. Empty containers may retain product residue and should be handled with the same
precautions as the product itself.

This guide is intended to provide comprehensive safety information. Always refer to the specific
Safety Data Sheet (SDS) for the product you are using and consult with your institution's
Environmental Health and Safety (EH&S) department for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Procion Red MX-8B: A Comprehensive Laboratory
Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116563#safety-and-handling-precautions-for-procion-
red-mx-8b-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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